Cas no 2172014-42-3 (3-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid)
3-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
- 3-[N-benzyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid
- EN300-1530584
- 2172014-42-3
-
- Inchi: 1S/C31H34N2O5/c34-29(33(20-18-30(35)36)21-23-11-3-1-4-12-23)17-5-2-10-19-32-31(37)38-22-28-26-15-8-6-13-24(26)25-14-7-9-16-27(25)28/h1,3-4,6-9,11-16,28H,2,5,10,17-22H2,(H,32,37)(H,35,36)
- InChI Key: BNCYOKWQRAFJLO-UHFFFAOYSA-N
- SMILES: O(C(NCCCCCC(N(CC1C=CC=CC=1)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 514.24677219g/mol
- Monoisotopic Mass: 514.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 38
- Rotatable Bond Count: 14
- Complexity: 745
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 95.9Ų
3-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1530584-0.05g |
3-[N-benzyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172014-42-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1530584-0.1g |
3-[N-benzyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172014-42-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1530584-0.25g |
3-[N-benzyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172014-42-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1530584-0.5g |
3-[N-benzyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172014-42-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1530584-1.0g |
3-[N-benzyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172014-42-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1530584-2.5g |
3-[N-benzyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172014-42-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1530584-5.0g |
3-[N-benzyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172014-42-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1530584-10.0g |
3-[N-benzyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172014-42-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1530584-50mg |
3-[N-benzyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172014-42-3 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1530584-100mg |
3-[N-benzyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172014-42-3 | 100mg |
$2963.0 | 2023-09-26 |
3-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 3-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
3-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS No. 2172014-42-3): A Comprehensive Overview
3-N-Benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS No. 2172014-42-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, which include a benzyl group, a fluoren-9-yl moiety, and an amino acid derivative. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologics.
The benzyl group in the compound is a common substituent in organic synthesis and pharmaceutical chemistry. It is known for its aromaticity and the ability to modulate the physicochemical properties of molecules. In the context of 3-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid, the benzyl group likely plays a crucial role in enhancing the compound's solubility and stability, which are essential for its biological activity and pharmacokinetic properties.
The fluoren-9-yl moiety is another key structural feature of this compound. Fluorene derivatives are widely used in organic synthesis due to their unique electronic properties and their ability to form stable complexes with various functional groups. In this specific compound, the fluoren-9-yl group is attached via a methoxycarbonyl linkage to an amino group, forming a protected amine. This protection strategy is commonly employed in peptide synthesis to prevent premature deprotection and ensure the integrity of the final product.
The amino acid derivative portion of the compound, specifically the hexanamidopropanoic acid segment, adds further complexity and functionality. Amino acids are the building blocks of proteins and play a central role in many biological processes. The presence of this segment suggests that 3-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid may have potential applications in protein engineering, peptide synthesis, and drug delivery systems.
Recent research has highlighted the potential therapeutic applications of compounds with similar structures. For instance, studies have shown that fluorene-based derivatives can exhibit anti-inflammatory and anti-cancer properties. The benzyl group has also been associated with improved bioavailability and reduced toxicity in certain drug candidates. These findings suggest that 3-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid could be a promising lead compound for further investigation in these areas.
In terms of synthetic methods, the preparation of 3-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid typically involves multi-step reactions, including protection-deprotection strategies and coupling reactions. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) can facilitate the efficient production of this compound on a larger scale.
The physicochemical properties of 3-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid, including its solubility, stability, and reactivity, are critical for its potential applications in drug development. Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) are commonly used to characterize these properties and ensure the purity and identity of the compound.
Clinical trials involving compounds with similar structures have shown promising results in various therapeutic areas. For example, fluorene-based derivatives have been evaluated for their efficacy in treating inflammatory diseases and certain types of cancer. The benzyl group has been shown to enhance the bioavailability and reduce the toxicity of these compounds, making them more suitable for clinical use.
In conclusion, 3-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS No. 2172014-42-3) is a complex organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the benzyl group, fluoren-9-yl moiety, and amino acid derivative segment, contribute to its versatility and biological activity. Further research into this compound could lead to the development of novel drugs with improved therapeutic profiles.
2172014-42-3 (3-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)